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This guide provides an objective comparison of methods to validate the effectiveness of
cathodic protection (CP) on carbon steel structures. It also contrasts CP with alternative
corrosion mitigation strategies, supported by experimental data and detailed protocols. The
information is intended to assist researchers and professionals in selecting and implementing
the most appropriate corrosion control and validation methods for their specific applications.

Introduction to Cathodic Protection Validation

Cathodic protection is a widely used electrochemical technique to control the corrosion of
metallic structures in contact with electrolytes like soil and water.[1] Its effectiveness hinges on
shifting the corrosion potential of the steel structure to a point where the rate of corrosion is
significantly reduced.[1] Validation of a CP system is crucial to ensure it provides adequate
protection over the structure's design life. This involves a series of measurements and surveys
to confirm that the structure is receiving sufficient protective current.[2]

There are two primary types of cathodic protection systems:

o Galvanic Anode Cathodic Protection (GACP): This method uses a more electrochemically
active metal (sacrificial anode), such as zinc or aluminum, which corrodes preferentially to
protect the steel structure.[3]
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e Impressed Current Cathodic Protection (ICCP): This system employs an external DC power
source to impress a current through inert anodes onto the structure to be protected.[3][4]

Techniques for Validating Cathodic Protection
Effectiveness

Several well-established techniques are used to validate the effectiveness of a CP system. The
choice of method depends on the type of structure, environmental conditions, and regulatory
requirements.

Potential Measurements

The most common method for assessing CP effectiveness is the measurement of the structure-
to-electrolyte potential.[5] This is typically performed using a high-impedance voltmeter and a
stable reference electrode, such as a copper-copper sulfate electrode (CSE) for soil
environments or a silver-silver chloride (Ag/AgCl) electrode for seawater.[6]

Types of Potential Measurements:

e "On" Potential: The potential measured while the CP system is energized. This reading
includes the voltage drop (IR drop) through the electrolyte, which can lead to a more
negative reading than the true polarized potential of the structure.[7]

» "Instant Off" Potential: The potential measured immediately after the protective current is
interrupted.[7] This measurement minimizes the IR drop, providing a more accurate
representation of the polarized potential of the structure.[7][8]

« "Native" or "Depolarized" Potential: The potential of the structure before the application of
cathodic protection or after the CP system has been turned off for a sufficient period to allow
the potential to stabilize.

Protection Criteria:

Several international standards, such as those from NACE International and the International
Organization for Standardization (1SO), provide criteria for adequate cathodic protection.
Common criteria include:
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» Anegative (cathodic) potential of at least -850 mV measured between the structure and a
saturated copper-copper sulfate reference electrode (CSE) with the CP applied.[9]

e A minimum negative (cathodic) polarization of 100 mV between the structure surface and a
stable reference electrode.[5][9] This is determined by comparing the "off" potential to the
native potential.

Close Interval Potential Survey (CIPS)

A Close Interval Potential Survey (CIPS) provides a detailed profile of the pipe-to-soil potential
along the entire length of a pipeline.[2][10] This survey is crucial for identifying areas of
inadequate protection that may be missed by measurements at discrete test stations.[11]

Experimental Protocol for Close Interval Potential Survey (CIPS):
e Pre-Survey Preparation:
o Locate the pipeline and mark its route.

o Install and synchronize current interrupters on all rectifiers and other DC sources affecting
the pipeline to cycle the CP current on and off.[12]

o Establish electrical contact with the pipeline at a test station.

» Data Collection:
o Connect a trailing wire from the pipeline test station to a data logger.
o Connect one or more reference electrodes to the data logger.

o Walk the pipeline route, placing the reference electrodes on the ground directly above the
pipeline at regular, short intervals (typically 1 to 3 meters).[2]

o The data logger records both the "on" and "instant off" potentials at each location, along
with the GPS coordinates.[11]

o Data Analysis:
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o The collected data is plotted as potential versus distance along the pipeline.

o The "on" and "off" potential profiles are analyzed to identify areas where the protection
criteria are not met.

Coupon Analysis

Test coupons are small, weighed samples of the same material as the structure being
protected. They are electrically connected to the structure and buried in the same electrolyte.
By measuring the potential of the coupon and its weight loss over time, a direct assessment of
the CP system's effectiveness and the corrosion rate can be made.

Comparison of Cathodic Protection with Alternative
Corrosion Control Methods

While cathodic protection is a highly effective corrosion control method, it is often used in
conjunction with other techniques. Understanding the strengths and weaknesses of each
method is essential for designing a comprehensive corrosion management program.

Protective Coatings

Protective coatings, such as paints, epoxies, and fusion-bonded epoxy (FBE), act as a physical
barrier to isolate the steel from the corrosive environment.[13][14]

Advantages:

e Primary line of defense against corrosion.

o Can be applied in a wide variety of environments.

e Reduces the current demand for a supplementary cathodic protection system.[14]
Disadvantages:

e Susceptible to mechanical damage, creating "holidays" where corrosion can initiate.

o Performance degrades over time.
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e Application can be complex and requires specific surface preparation.

Corrosion Inhibitors

Corrosion inhibitors are chemical substances that, when added to the environment in small
concentrations, decrease the rate of corrosion.[1] They are commonly used in closed systems
such as pipelines and tanks.

Advantages:

e Can be highly effective in specific environments.

o Can be applied to existing structures without extensive surface preparation.
Disadvantages:

» Effectiveness is highly dependent on the specific inhibitor, the environment, and the
operating conditions.

e May have environmental and safety concerns.
e Requires continuous or periodic replenishment.

Quantitative Data and Performance Comparison

The following tables summarize quantitative data on the performance of cathodic protection
and alternative corrosion control methods.

Parameter Typical Value for

Validation Technique _ Relevant Standards
Measured Adequate Protection
Potential "Instant Off" Potential NACE SP0169, ISO
-850 mV to -1100 mV
Measurement (vs. CSE) 15589[15]

Close Interval )
"Instant Off" Potential > -850 mV along the

Potential Survey ] ] NACE SP0207
Profile (vs. CSE) entire length

(CIPS)

Coupon Analysis Corrosion Rate < 0.01 mm/year ASTM G1, G31
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Table 1: Validation Parameters for Cathodic Protection

Corrosion Control
Method

Typical Performance
Metric

Achieved
Performance

Environment/Conditi
ons

Cathodic Protection

(Impressed Current)

Corrosion Rate

0.3445 mml/year (full

protection)

NacCl solution

Sacrificial Anode
(Zinc)

Protection Efficiency

81.8%

25,000 ppm NaCl

solution

Epoxy Coating

Corrosion Rate

Significantly reduced
compared to uncoated

steel

Harsh marine

environments[16]

Polyurethane Coating

Corrosion Resistance

Superior to epoxy in
some harsh

environments

Antarctic marine

environment[17]

Corrosion Inhibitor

Sour gas (H2S)

(Acryloyl-Based Inhibition Efficiency Up to 90% ]
environment[18]
Polymer)
) o CO2 saturated 3%
Corrosion Inhibitor . . .
Inhibition Efficiency 96.4% NacCl solution at

(Ethanolamine)

25°C[19]

Table 2: Performance Data for Different Corrosion Control Methods

Visualizing Corrosion Control Principles and

Workflows

The following diagrams, generated using Graphviz (DOT language), illustrate the fundamental
principles of cathodic protection and the workflows for its validation.
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Principle of Cathodic Protection

Cathodic Protection
Sacrificial Anode (e.g., Zn) Electron Flow Carbon Steel Structure
(Zn -> Zn++ + 2e-) (becomes the Cathode)

Corrosion Cell (Unprotected)

Anode Electron Flow (in metal) Cathode
(Fe -> Fe++ + 2e-) (02 + 2H20 + 4e- -> 40H-)

Click to download full resolution via product page

Caption: Principle of Cathodic Protection
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Close Interval Potential Survey (CIPS) Workflow

1. Pre-Survey Preparation
- Locate Pipeline
- Install Current Interrupters

i

2. Data Collection
- Connect to Pipeline & Datalogger
- Walk Pipeline Route
- Record 'On' & 'Off' Potentials

'

3. Data Analysis
- Plot Potential vs. Distance
- Identify Areas of Low Protection

i

4. Reporting
- Generate Survey Report
- Recommend Remedial Actions

Click to download full resolution via product page

Caption: CIPS Experimental Workflow
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Comparison of Corrosion Control Methods

Cathodic Protection
(GACP/ICCP)

Electrochemical T
Hybrid Approach
(e.g., CP + Coatings)
/'
orrosion Contro Barrier > Protective Coatings
or Carbo e (Epoxy, Polyurethane)
Chemical

Corrosion Inhibitors
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Caption: Logical Relationship of Corrosion Control Methods

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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